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This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Pigment Red 146 (CAS No. 5280-68-2), a monoazo pigment widely utilized in printing inks and

water-based coatings.[1] This document is intended for researchers, scientists, and

professionals in drug development and materials science who require a thorough

understanding of this pigment's behavior in various organic media.

Pigment Red 146, chemically identified as N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-[[2-

(methoxycarbonyl)phenyl]azo]-2-naphthalenecarboxamide, is noted for its bluish-red hue, good

solvent resistance, heat stability, and light fastness.[1] However, like many azo pigments, it

exhibits poor solubility in most common solvents.[1][2]

Qualitative Solubility Assessment
Available technical and safety data sheets consistently report Pigment Red 146 as being

insoluble in water.[3][4][5][6][7] While precise quantitative solubility data in organic solvents is

not widely published, its "excellent" solvent fastness rating suggests low solubility in a range of

common organic solvents.[6] Azo pigments, as a class, are generally characterized by their

limited solubility in organic media, which contributes to their tendency to agglomerate.[1][2]
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Solvent
Qualitative
Solubility/Fastness

Source

Water Insoluble [3][4][5][6][7]

Organic Solvents (General) Excellent Solvent Fastness [6]

Organic Solvents (General)
Poor Solubility (as a class of

azo pigments)
[1][2]

Experimental Protocol for Determining Pigment
Solubility
The following is a generalized protocol for the quantitative determination of Pigment Red 146
solubility in an organic solvent of interest. This methodology can be adapted for various

solvents and is based on standard practices for assessing pigment solubility. Two common

approaches are the gravimetric method and the spectrophotometric method.[8]

I. Preparation of a Saturated Solution
Sample Preparation: Accurately weigh an excess amount of Pigment Red 146 and add it to

a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial

or flask).

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure that equilibrium is reached and the solution is saturated. A magnetic

stirrer or a shaker bath can be used for this purpose.

Separation: After equilibration, allow the mixture to stand undisturbed to let the excess,

undissolved pigment settle. Centrifugation can be employed to facilitate a more complete

separation of the solid and liquid phases.

II. Quantification of Solubilized Pigment
A. Gravimetric Method[8]

Filtration: Carefully decant or pipette a known volume of the clear, supernatant (saturated

solution) and filter it through a pre-weighed, fine-pored filter (e.g., a 0.2 µm syringe filter) to
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remove any remaining suspended particles.

Solvent Evaporation: Transfer the filtered, saturated solution to a pre-weighed, dry container.

Evaporate the solvent under controlled conditions, such as in a vacuum oven at a

temperature that will not degrade the pigment.

Calculation: Once the solvent has been completely removed and a constant weight is

achieved, weigh the container with the dried pigment residue. The solubility can then be

calculated in units such as grams per liter (g/L) or milligrams per milliliter (mg/mL).

B. Spectrophotometric Method[8]

This method is contingent on the pigment having a known molar absorptivity in the chosen

solvent and adherence to the Beer-Lambert law.

Calibration Curve: Prepare a series of standard solutions of Pigment Red 146 of known

concentrations in the solvent of interest. Measure the absorbance of each standard at the

wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer. Plot a

calibration curve of absorbance versus concentration.

Sample Measurement: Obtain a clear, saturated solution as described in the "Preparation of

a Saturated Solution" section. Dilute a known volume of the saturated solution with the

solvent to bring the absorbance within the linear range of the calibration curve.

Concentration Determination: Measure the absorbance of the diluted sample and use the

calibration curve to determine its concentration.

Solubility Calculation: Calculate the concentration of the original saturated solution,

accounting for the dilution factor.

The following diagram illustrates a generalized workflow for determining pigment solubility.
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Saturated Solution Preparation

Quantification

Gravimetric Method Spectrophotometric Method

Add excess Pigment Red 146 to a known volume of organic solvent

Agitate at constant temperature to achieve equilibrium (e.g., 24-48h)

Separate solid and liquid phases (settling/centrifugation)

Filter a known volume of the clear supernatant

Proceed to Quantification

Prepare calibration curve with standard solutions

Evaporate solvent under controlled conditions

Weigh dried pigment residue and calculate solubility

Dilute saturated solution and measure absorbance

Calculate concentration using the calibration curve

Click to download full resolution via product page

Generalized workflow for determining pigment solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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